Cas no 1804495-16-6 (2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine)
2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine
-
- Inchi: 1S/C8H5ClF2N2O/c9-1-5-7(8(10)11)4(2-12)6(14)3-13-5/h3,8,14H,1H2
- InChI Key: UZAQGSHELFBVMH-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=C(C#N)C(=CN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 1.8
- Topological Polar Surface Area: 56.9
2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007430-500mg |
2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine |
1804495-16-6 | 97% | 500mg |
$980.00 | 2022-04-02 | |
| Alichem | A024007430-1g |
2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine |
1804495-16-6 | 97% | 1g |
$1,747.20 | 2022-04-02 |
2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine
Professional Introduction to 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1804495-16-6)
2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1804495-16-6) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for the development of novel therapeutic agents.
The molecular framework of 2-(chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine incorporates several key features that contribute to its chemical reactivity and potential biological activity. The chloromethyl group, for instance, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. This group is particularly useful in cross-coupling reactions, which are widely employed in the construction of biaryl compounds and other pharmacologically relevant structures.
In addition to the chloromethyl moiety, the presence of a cyano group at the 4-position and a difluoromethyl group at the 3-position introduces additional layers of electronic and steric effects. These substituents can influence the compound's solubility, metabolic stability, and interaction with biological targets. The cyano group, known for its electron-withdrawing properties, can enhance the electrophilicity of adjacent functional groups, while the difluoromethyl group is often incorporated into drug molecules to improve metabolic stability and binding affinity.
The hydroxypyridine core of this compound provides a basic nitrogen atom that can participate in hydrogen bonding interactions, a crucial feature for many drug candidates. This nitrogen atom also serves as a potential site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine with greater accuracy. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings are particularly intriguing given the increasing interest in developing drugs that modulate inflammatory responses.
The synthesis of 2-(chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloromethyl group typically requires halogenation techniques, while the incorporation of the cyano and difluoromethyl groups often involves nucleophilic substitution or metal-catalyzed cross-coupling reactions. The hydroxypyridine core is typically synthesized through condensation reactions or functional group transformations.
In vitro studies have begun to explore the potential pharmacological effects of 2-(chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine. Preliminary data suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes.
The anti-inflammatory potential of this compound is further supported by its ability to modulate signaling pathways associated with inflammation. For instance, studies have shown that it may interfere with the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates many genes involved in inflammation.
Beyond its anti-inflammatory properties, 2-(chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine may also have applications in other therapeutic areas. Its unique structural features make it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. This has led to interest in its potential use as an intermediate in the synthesis of kinase inhibitors, which are used to treat various cancers and inflammatory diseases.
The incorporation of fluorine atoms into drug molecules is well-documented for improving pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in 2-(chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine is likely to contribute to these favorable properties, making it an attractive candidate for further development.
Ongoing research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts are underway to evaluate the compound's safety profile through preclinical studies. These studies will provide critical insights into its potential toxicity and side effects before it can be considered for clinical trials.
The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like 2-(chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine, while biologists and pharmacologists work to understand their mechanisms of action and therapeutic potential.
In conclusion, 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine represents an exciting opportunity in pharmaceutical research due to its unique structural features and promising biological activities. Continued investigation into this compound holds great promise for advancing our understanding of inflammatory diseases and developing new treatments.
1804495-16-6 (2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)